![molecular formula C25H27FN4O3 B2769907 N1-(4-fluorobenzyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide CAS No. 877631-46-4](/img/structure/B2769907.png)
N1-(4-fluorobenzyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-fluorobenzyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide, also known as FPEO, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPEO is a small molecule that belongs to the class of oxalamides and has been shown to exhibit promising pharmacological properties.
Scientific Research Applications
Neuroinflammation and Microglia Imaging
One significant application of compounds structurally related to N1-(4-fluorobenzyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide is in the imaging of microglia, a type of glial cell located throughout the brain and spinal cord. Microglia play a crucial role in the immune defense of the central nervous system (CNS). PET imaging agents targeting the macrophage colony-stimulating factor 1 receptor (CSF1R), which is predominantly expressed by microglial cells, can be used for the noninvasive assessment of neuroinflammatory conditions and neurodegenerative diseases. For example, [11C]CPPC, a PET radiotracer specific for CSF1R, demonstrates high and specific brain uptake in models of neuroinflammation, Alzheimer's disease, and demyelinating disease, indicating its potential for studying the microglial component of neuroinflammation and for monitoring therapeutic interventions targeting microglia (Horti et al., 2019).
Neuroprotective Drug Development
Compounds with structural similarities to this compound are being explored for their neuroprotective properties. YM-244769, for instance, has been identified as a novel Na+/Ca2+ exchange (NCX) inhibitor that preferentially inhibits NCX3 and has shown efficacy in protecting against hypoxia/reoxygenation-induced neuronal cell damage. This suggests a therapeutic potential for such compounds in the treatment of neurological conditions resulting from ischemia or other forms of cellular stress (Iwamoto & Kita, 2006).
Antimicrobial and Anticancer Activities
Another area of application is in the development of antimicrobial and anticancer agents. Compounds structurally related to this compound have been synthesized and evaluated for their biological activities. For example, new benzofurans isolated from Gastrodia elata showed potent inhibitory activity against DNA topoisomerases I and II, enzymes critical for DNA replication and cell division, indicating their potential as anticancer agents (Lee et al., 2007).
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27FN4O3/c26-20-10-8-19(9-11-20)17-27-24(31)25(32)28-18-22(23-7-4-16-33-23)30-14-12-29(13-15-30)21-5-2-1-3-6-21/h1-11,16,22H,12-15,17-18H2,(H,27,31)(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTXJGHKGDGYBLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C(=O)NCC3=CC=C(C=C3)F)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.